Cas no 27696-37-3 (2-amino-3-chloro-4-methylbenzoic acid)

• Product Name: 2-amino-3-chloro-4-methylbenzoic acid
• CAS No: 27696-37-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD20643904
• CID: 4643652
• PubChem ID: 14885546
• Update Time: 2025-10-23

2-amino-3-chloro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-chloro-4-methyl-
• 2-Amino-3-chloro-4-methylbenzoic acid
• 27696-37-3
• EN300-343216
• CS-0161465
• DB-134460
• D83263
• Z1262523764
• BS-16409
• CBA69637
• SCHEMBL7308399
• MFCD20643904
• AKOS017532007
• 2-amino-3-chloro-4-methylbenzoicacid
• 2-amino-3-chloro-4-methylbenzoic acid

• MDL： MFCD20643904
• Inchi： 1S/C8H8ClNO2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： IRDSLZYXLQZMRI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C(Cl)=C1N

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-amino-3-chloro-4-methylbenzoic acid

2-Amino-3-Chloro-4-Methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 27696-37-3, commonly known as 2-amino-3-chloro-4-methylbenzoic acid, is a significant organic compound with diverse applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the 2-position, a chlorine atom at the 3-position, and a methyl group (-CH₃) at the 4-position on a benzoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

2-Amino-3-chloro-4-methylbenzoic acid has been extensively studied for its potential in drug design and development. Recent studies have highlighted its role as a building block for synthesizing bioactive compounds, particularly in the realm of anti-inflammatory and anti-cancer agents. Researchers have explored its ability to modulate key enzymes and receptors involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 2-amino-3-chloro-4-methylbenzoic acid involves multi-step organic reactions, often employing aromatic substitution and nucleophilic aromatic substitution techniques. The incorporation of chlorine and methyl groups at specific positions on the benzene ring is critical for achieving the desired chemical reactivity and biological activity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of physical properties, 2-amino-3-chloro-4-methylbenzoic acid is typically a white crystalline solid with a melting point of approximately 180°C. Its solubility in water is moderate, which facilitates its use in various aqueous-based reactions. The compound exhibits strong UV absorption due to the conjugated aromatic system, making it suitable for applications in photochemistry and material science.

One of the most promising areas of research involving 2-amino-3-chloro-4-methylbenzoic acid is its application in medicinal chemistry. Scientists have investigated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Preclinical studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity without significant toxicity, making them attractive candidates for drug development.

Moreover, 2-amino-3-chloro-4-methylbenzoic acid has been explored for its potential in cancer therapy. Researchers have found that certain derivatives can selectively target cancer cells by inhibiting tumor growth factors and inducing apoptosis. These findings have opened new avenues for developing targeted therapies with reduced side effects compared to conventional chemotherapeutic agents.

In addition to its pharmacological applications, 2-amino-3-chloro-4-methylbenzoic acid has also found use in materials science. Its ability to form stable coordination complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit unique properties such as high surface area and porosity, making them ideal for catalysis, gas storage, and sensing applications.

The environmental impact of 2-amino-3-chloro-4-methylbenzoic acid has also been a topic of interest among researchers. Studies have shown that this compound undergoes biodegradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure sustainable practices during its production and use.

In conclusion, 2-amino-3-chloro-4-methylbenzoic acid (CAS No. 27696-37-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine, materials science, and beyond.